Cas no 65090-68-8 (3,6-Dodecadiyn-1-ol)
3,6-Dodecadiyn-1-ol structure
Product Name:3,6-Dodecadiyn-1-ol
CAS No:65090-68-8
MF:C12H18O
MW:178.270723819733
CID:408103
PubChem ID:10261659
Update Time:2025-04-19
3,6-Dodecadiyn-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Dodecadiyn-1-ol
- dodeca-3,6-diyn-1-ol
- DTXSID20437450
- 65090-68-8
-
- Inchi: 1S/C12H18O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h13H,2-5,8,11-12H2,1H3
- InChI Key: ZPRFQUBWBYXKQB-UHFFFAOYSA-N
- SMILES: OCCC#CCC#CCCCCC
Computed Properties
- Exact Mass: 178.13584
- Monoisotopic Mass: 178.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
3,6-Dodecadiyn-1-ol Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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